2-methyl-4-(pyridin-4-yl)butan-2-amine
Overview
Description
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-methyl-4-(pyridin-4-yl)butan-2-amine involves the reaction of 2-methyl-4-(pyridin-4-yl)butan-2-one with an amine reagent.", "Starting Materials": [ "2-methyl-4-(pyridin-4-yl)butan-2-one", "Amine reagent (e.g. methylamine, ethylamine, etc.)", "Hydrogen gas", "Palladium on carbon catalyst" ], "Reaction": [ "The 2-methyl-4-(pyridin-4-yl)butan-2-one is dissolved in a solvent such as ethanol or methanol.", "The amine reagent is added to the solution and the mixture is heated under reflux for several hours.", "Hydrogen gas is then bubbled through the mixture in the presence of a palladium on carbon catalyst.", "The reaction mixture is filtered to remove the catalyst and the solvent is evaporated under reduced pressure to yield the final product, 2-methyl-4-(pyridin-4-yl)butan-2-amine." ] } | |
CAS RN |
124955-08-4 |
Product Name |
2-methyl-4-(pyridin-4-yl)butan-2-amine |
Molecular Formula |
C10H16N2 |
Molecular Weight |
164.2 |
Purity |
95 |
Origin of Product |
United States |
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